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Compound of Interest |

Compound Name: 1-Butyl-1,4-diazepane
CAS No.: 3619-75-8
Cat. No.: B1302611
Get Quote
. J

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your team are paramount. This guide provides essential, imnmediate safety and
logistical information for handling 1-Butyl-1,4-diazepane. As your partner in laboratory safety,
we aim to provide value beyond the product itself, building a foundation of trust through expert,
field-proven insights.

The following protocols are designed as a self-validating system, grounded in established
safety principles for handling corrosive and hazardous materials. While a specific Safety Data
Sheet (SDS) for 1-Butyl-1,4-diazepane is not readily available, its structural similarity to other
alkylated amines and diazepane derivatives allows for a robust hazard assessment based on
established data.

Hazard Analysis: Understanding the Risks

1-Butyl-1,4-diazepane is a cyclic diamine. Based on analogous compounds, such as tert-Butyl
1,4-diazepane-1-carboxylate and n-butylamine, it should be presumed to be a corrosive
substance.[1][2] The primary hazards include:
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Skin Corrosion/Irritation: Causes severe skin burns and irritation upon contact.[1][2]

Serious Eye Damage/Irritation: Poses a high risk of serious and potentially permanent eye
damage.[1][2]

Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.[2]

Harmful if Swallowed: Ingestion can cause burns to the mouth, throat, and stomach.[1]

The presence of the butyl group and two amine functionalities suggests that the compound will
be a strong base and a potent nucleophile. The un-substituted secondary amine is expected to
be more reactive and potentially more hazardous than its Boc-protected counterparts.

Quantitative Exposure Limits for Analogue Compound

To provide a quantitative perspective on the potential inhalation hazard, we can reference the
occupational exposure limits (OELS) for n-butylamine, a structurally related primary amine.
These limits underscore the need for stringent control of airborne concentrations.

Agency Exposure Limit Concentration
OSHA Permissible Exposure Limit Ceiling of 5 ppm (15 mg/ms)
(PEL) [skin][3][4][5]
NIOSH Recommended Exposure Limit  Ceiling of 5 ppm (15 mg/m3)
(REL) [skin][3][4][6]
o Ceiling of 5 ppm (15 mg/m3)
ACGIH Threshold Limit Value (TLV)

[skin][4][7]

These limits are for n-butylamine and should be used as a conservative guideline for handling
1-Butyl-1,4-diazepane.

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is critical. The following recommendations are based on the
presumed corrosive nature of 1-Butyl-1,4-diazepane.
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e Hand Protection: Given that nitrile gloves show poor resistance to some amines, Butyl
rubber gloves are the preferred choice for handling 1-Butyl-1,4-diazepane due to their high
resistance to strong bases and organic amines.[8] If Butyl gloves are not available, heavy-
duty nitrile gloves may be used for short-duration tasks, with immediate replacement upon
any sign of degradation or contamination. Always inspect gloves for integrity before use.

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are mandatory. For operations with a higher risk of splashing, such as transfers of
larger volumes or reactions under pressure, a full-face shield must be worn in conjunction
with safety goggles.

o Body Protection: A flame-resistant lab coat is standard. When handling larger quantities or in
situations with a significant splash risk, a chemical-resistant apron and sleeves made of a
material like neoprene or butyl rubber are required.

o Respiratory Protection: All handling of 1-Butyl-1,4-diazepane must be conducted within a
certified chemical fume hood to minimize inhalation exposure. If there is a potential for
exceeding the exposure limits of the analogue compound (n-butylamine at 5 ppm), or in the
event of a spill or ventilation failure, a NIOSH-approved respirator with an organic
vapor/ammonia cartridge is necessary.[9]

Operational Plan: From Receipt to Reaction

A systematic workflow is essential to ensure safety and experimental integrity.
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Safe Handling Workflow for 1-Butyl-1,4-diazepane
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Experimental Protocol: Step-by-Step Guidance

1.

Preparation:

Don PPE: Before entering the laboratory where the chemical is stored, put on all required
PPE as outlined in Section 2.

Fume Hood Verification: Ensure the chemical fume hood is operational, with a current
certification and an airflow monitor indicating safe working conditions.

. Handling and Use:

Transportation: When moving the chemical from storage to the fume hood, use a secondary
containment carrier to prevent spills in transit.

Weighing and Dispensing: Perform all weighing and dispensing of 1-Butyl-1,4-diazepane
inside the fume hood.

Reaction Setup: Add the chemical to the reaction vessel slowly and carefully to avoid
splashing. Ensure the reaction apparatus is secure.

. Post-Experiment Cleanup:

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into
contact with the chemical using an appropriate solvent, followed by soap and water. The
initial solvent rinse should be collected as hazardous waste.

PPE Removal: Remove gloves and any other disposable PPE, turning them inside out, and
place them in the designated solid hazardous waste container. Wash hands thoroughly with
soap and water.

Disposal Plan: Managing Hazardous Waste

Proper segregation and labeling of waste are critical for safety and regulatory compliance.

Waste Segregation:

Liquid Waste:

o Collect all liquid waste containing 1-Butyl-1,4-diazepane, including reaction residues and
solvent rinses, in a dedicated, labeled hazardous waste container.
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o Do not mix with incompatible waste streams (e.g., strong acids or oxidizing agents). The
container should be made of a material compatible with organic bases, such as high-
density polyethylene (HDPE). Do not use metal containers.[10]

e Solid Waste:

o Place all contaminated solid waste, such as gloves, weighing paper, and absorbent pads,
in a clearly labeled, sealed plastic bag or a designated solid waste container.

Labeling and Storage:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "1-Butyl-1,4-diazepane,” and any other components in the waste stream.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory. Ensure containers are tightly sealed when not in use.

Disposal Procedure:

e Follow your institution's specific procedures for hazardous waste pickup. Contact your
Environmental Health and Safety (EHS) department for guidance.

» Empty containers that held 1-Butyl-1,4-diazepane must be triple-rinsed with a suitable
solvent. The rinsate must be collected as hazardous waste.[11] After rinsing, the container
can be disposed of as regular lab glass or plastic, with the label defaced.[11][12]

Emergency Procedures: Spill and Exposure
Response

In Case of Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
» Remove all contaminated clothing while under an emergency shower.

o Seek immediate medical attention.

In Case of Eye Contact:
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» Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the
eyelids open.

e Seek immediate medical attention.
In Case of Inhalation:
e Move the individual to fresh air immediately.

e If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial
respiration.

o Seek immediate medical attention.
In Case of a Spill:
e Minor Spill (inside a fume hood):

o Use an appropriate absorbent material (e.g., vermiculite or a commercial chemical
absorbent) to contain the spill.

o Collect the absorbed material using non-sparking tools and place it in a labeled hazardous
waste container.

o Decontaminate the area with a suitable solvent, collecting the cleaning materials as
hazardous waste.

e Major Spill (outside a fume hood):
o Evacuate the immediate area and alert others.

o If the substance is volatile or the spill is large, evacuate the entire lab and contact your
institution's EHS or emergency response team.

o Prevent entry into the affected area.

By adhering to these rigorous safety protocols, you can mitigate the risks associated with
handling 1-Butyl-1,4-diazepane, ensuring a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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